8-Azidonaphthalen-1-ol

• CAS No.: 36519-80-9
• Molecular Formula: C10H7N3O
• Molecular Weight: 185.18 g/mol
• IUPAC Name: 8-azidonaphthalen-1-ol
• InChI: InChI=1S/C10H7N3O/c11-13-12-8-5-1-3-7-4-2-6-9(14)10(7)8/h1-6,14H
• InChI Key: QKOCMCGGUNAXOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)N=[N+]=[N-])C(=CC=C2)O

Description

8-Azidonaphthalen-1-ol is a useful research compound. Its molecular formula is C10H7N3O and its molecular weight is 185.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A sample of 8-azido-1-naphthylamine (0.368 g., 0.02 mole) was dissolved in warm, dilute sulfuric acid (3 ml. of conc. H2SO4 diluted with 30 ml. of water). The solution was cooled to O°C. and diazotized with a solution of NaNO2 (160 mg., 0.023 mole) in 2 ml. of water. The excess of nitrous acid was destroyed by the addition of urea. The yellow solution of the diazonium salt was diluted with 100 ml. of water and heated at 60°for 1.5 hr. The precipitated material was washed with water, dried and filtered through activated charcoal. Removal of ether left a residue which weighed 35 mg. Recrystallization from petroleum ether gave 1-azido-8-hydroxynaphthalene in the form of pale yellow needles (20 mg., 5.4 percent), m.p. 65°C.-67°C.